Cas no 1823869-73-3 (2-Dimethoxymethyl-oxazole)

• Product Name: 2-Dimethoxymethyl-oxazole
• CAS No: 1823869-73-3
• MF: C₆H₉NO₃
• MW: 143.14
• MDL: MFCD27975620
• CID: 5088331
• Update Time: 2025-11-02

2-Dimethoxymethyl-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Dimethoxymethyl-oxazole

• MDL： MFCD27975620
• Inchi： 1S/C6H9NO3/c1-8-6(9-2)5-7-3-4-10-5/h3-4,6H,1-2H3
• InChI Key： MRQUUNWNDMLTGK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])(C1=NC([H])=C([H])O1)OC([H])([H])[H]

Additional information on 2-Dimethoxymethyl-oxazole

2-Dimethoxymethyl-oxazole (CAS No. 1823869-73-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 2-Dimethoxymethyl-oxazole (CAS No. 1823869-73-3) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research and material science. This oxazole derivative features a unique molecular architecture combining an oxygen-nitrogen heterocycle with dimethoxymethyl functionality, offering chemists multiple reactive sites for further transformations.

The compound's structural features make it particularly interesting for drug discovery applications, where oxazole-containing compounds are increasingly recognized for their bioactivity. Recent studies highlight how the 2-dimethoxymethyl substitution pattern can influence molecular properties crucial for medicinal chemistry, including solubility, metabolic stability, and target binding affinity.

From a synthetic perspective, 2-Dimethoxymethyl-oxazole serves as a versatile precursor for constructing more complex heterocyclic systems. Its reactivity profile allows for selective modifications at both the oxazole ring and the dimethoxymethyl group, enabling the preparation of diverse molecular scaffolds. This flexibility explains why researchers are increasingly incorporating this building block into their synthetic strategies.

The growing interest in sustainable chemistry solutions has also brought attention to compounds like 2-Dimethoxymethyl-oxazole. As the chemical industry seeks greener alternatives, this molecule's potential as a platform for developing eco-friendly synthetic routes is being explored. Its relatively stable nature and compatibility with various reaction conditions make it suitable for developing more efficient synthetic processes.

In material science applications, the oxazole core structure contributes interesting electronic properties that researchers are investigating for organic electronic materials. The dimethoxymethyl group adds further functionality that can be exploited in designing novel materials with specific characteristics. This dual functionality positions 2-Dimethoxymethyl-oxazole as a potentially valuable component in advanced material development.

Quality control and characterization of 2-Dimethoxymethyl-oxazole typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed structural information about this compound. Mass spectrometry and high-performance liquid chromatography (HPLC) are commonly employed to verify purity and identity, especially for research-grade material.

The commercial availability of 2-Dimethoxymethyl-oxazole has improved in recent years, reflecting its growing importance in chemical research. Suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This availability supports its increasing adoption across different research areas.

Storage and handling recommendations for 2-Dimethoxymethyl-oxazole follow standard laboratory practices for stable organic compounds. It is typically stored at room temperature or below, protected from moisture and light. While not classified as highly hazardous, proper personal protective equipment should be used when handling this chemical, as with all laboratory reagents.

Future research directions for 2-Dimethoxymethyl-oxazole derivatives may explore their potential in emerging fields such as bioconjugation chemistry or as components in metal-organic frameworks. The compound's structural features suggest it could serve as a valuable linker or functional group in these advanced applications.

For researchers considering 2-Dimethoxymethyl-oxazole for their projects, several key considerations should be noted. The compound's stability under various conditions, its reactivity with common reagents, and potential side reactions should all be evaluated during synthetic planning. Consulting recent literature on similar oxazole derivatives can provide valuable insights for experimental design.

In conclusion, 2-Dimethoxymethyl-oxazole (CAS No. 1823869-73-3) represents an increasingly important building block in modern organic synthesis. Its unique structural features, combined with growing applications across multiple research areas, make it a compound worth considering for various synthetic challenges. As research continues to uncover new applications for oxazole-containing compounds, the significance of derivatives like 2-Dimethoxymethyl-oxazole will likely continue to grow.